Cas no 5397-17-1 (2-chloro-N-(2-methylpropyl)benzamide)

• Product Name: 2-chloro-N-(2-methylpropyl)benzamide
• CAS No: 5397-17-1
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 2627035
• PubChem ID: 220920
• Update Time: 2025-04-21

2-chloro-N-(2-methylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-methylpropyl)benzamide
• 2-Chloro-N-isobutylbenzamide
• benzamide, 2-chloro-N-(2-methylpropyl)-
• AG-690/11634106
• Z32385755
• Benzamide, 2-chloro-N-isobutyl-
• 5397-17-1
• STK064255
• DTXSID70968784
• NSC-4452
• SR-01000325201
• SR-01000325201-1
• AKOS003263248
• 2-Chloro-N-(2-methylpropyl)benzene-1-carboximidic acid
• 2-Chloro-N-isobutylbenzaMide, 97%
• NSC4452
• CFDLINMQKPWZDV-UHFFFAOYSA-N
• 657-569-9

• Inchi： 1S/C11H14ClNO/c1-8(2)7-13-11(14)9-5-3-4-6-10(9)12/h3-6,8H,7H2,1-2H3,(H,13,14)
• InChI Key： CFDLINMQKPWZDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC(C)C)=O

Computed Properties

• Exact Mass: 211.07652
• Monoisotopic Mass: 211.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.104
• Boiling Point: 330.4°C at 760 mmHg
• Flash Point: 153.6°C
• Refractive Index: 1.523
• PSA: 29.1